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5-Chloro-6'-methyl-3-(4-(methylsulfonyl)phenyl)-[2,3'-bipyridine] 1'-oxide 5-Chloro-6'-methyl-3-(4-(methylsulfonyl)phenyl)-[2,3'-bipyridine] 1'-oxide
Brand Name: Vulcanchem
CAS No.: 325855-74-1
VCID: VC0131789
InChI: InChI=1S/C18H15ClN2O3S/c1-12-3-4-14(11-21(12)22)18-17(9-15(19)10-20-18)13-5-7-16(8-6-13)25(2,23)24/h3-11H,1-2H3
SMILES: CC1=[N+](C=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C)[O-]
Molecular Formula: C18H15ClN2O3S
Molecular Weight: 374.839

5-Chloro-6'-methyl-3-(4-(methylsulfonyl)phenyl)-[2,3'-bipyridine] 1'-oxide

CAS No.: 325855-74-1

Cat. No.: VC0131789

Molecular Formula: C18H15ClN2O3S

Molecular Weight: 374.839

* For research use only. Not for human or veterinary use.

5-Chloro-6'-methyl-3-(4-(methylsulfonyl)phenyl)-[2,3'-bipyridine] 1'-oxide - 325855-74-1

Specification

CAS No. 325855-74-1
Molecular Formula C18H15ClN2O3S
Molecular Weight 374.839
IUPAC Name 5-chloro-2-(6-methyl-1-oxidopyridin-1-ium-3-yl)-3-(4-methylsulfonylphenyl)pyridine
Standard InChI InChI=1S/C18H15ClN2O3S/c1-12-3-4-14(11-21(12)22)18-17(9-15(19)10-20-18)13-5-7-16(8-6-13)25(2,23)24/h3-11H,1-2H3
Standard InChI Key KMLFAHIIJSUUPX-UHFFFAOYSA-N
SMILES CC1=[N+](C=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C)[O-]

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